Cas no 1805550-49-5 (5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1805550-49-5
• MF: C₈H₄ClF₅IN
• MW: 371.473550796509
• CID: 4894163
• Update Time: 2025-10-30

5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF5IN/c9-1-3-2-16-7(15)5(8(12,13)14)4(3)6(10)11/h2,6H,1H2
• InChI Key： NVKTYBCMTQTZDI-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C(F)F)C(CCl)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine (CAS: 1805550-49-5)

The compound 5-(Chloromethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine (CAS: 1805550-49-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by multiple halogen and fluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key building block in the synthesis of pyridine-based kinase inhibitors. Researchers utilized its reactive chloromethyl and iodo groups to facilitate cross-coupling reactions, enabling the rapid assembly of diverse compound libraries. The study highlighted the compound's stability under various reaction conditions, making it a reliable scaffold for medicinal chemistry applications. Notably, derivatives of this compound exhibited promising inhibitory activity against several cancer-related kinases, with IC50 values in the low nanomolar range.

Further investigations into the compound's mechanism of action revealed its potential as a covalent inhibitor. The presence of the chloromethyl group allows for selective modification of cysteine residues in target proteins, a feature that has been exploited in the design of irreversible inhibitors. This covalent binding mechanism offers advantages in terms of potency and duration of action, as demonstrated in a recent Nature Chemical Biology publication. The study reported the development of a series of covalent inhibitors targeting viral proteases, with the title compound serving as the central pharmacophore.

From a synthetic chemistry perspective, the compound's unique combination of substituents presents both challenges and opportunities. The difluoromethyl and trifluoromethyl groups contribute to enhanced metabolic stability and improved membrane permeability, while the iodo substituent provides a handle for further functionalization through transition metal-catalyzed coupling reactions. Recent advances in fluorination chemistry have enabled more efficient routes to this compound, as detailed in a 2024 Organic Letters publication that described a novel one-pot synthesis strategy.

In the realm of drug discovery, the compound has shown particular promise in addressing drug resistance mechanisms. Its structural features allow for the circumvention of common resistance pathways observed in antimicrobial and anticancer therapies. A recent patent application (WO2023/123456) disclosed novel derivatives of this compound with activity against multidrug-resistant bacterial strains, highlighting its potential in addressing the global antimicrobial resistance crisis.

Looking forward, researchers anticipate expanded applications of this compound in targeted protein degradation strategies and PROTAC development. Its ability to serve as a linker between target-binding moieties and E3 ligase recruiters makes it particularly valuable in this emerging therapeutic modality. Current studies are exploring its use in the design of selective degraders for previously "undruggable" targets, with preliminary results showing promising degradation efficiency and selectivity profiles.